Cas no 908590-74-9 (1,3-Benzenediamine, N1,N3-diethyl-2-nitro-)

• Product Name: 1,3-Benzenediamine, N1,N3-diethyl-2-nitro-
• CAS No: 908590-74-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 797968
• Update Time: 2024-02-02

1,3-Benzenediamine, N1,N3-diethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, N1,N3-diethyl-2-nitro-
• 1,3-Benzenediamine, N1,N3-diethyl-2-nitro-

• Inchi： 1S/C10H15N3O2/c1-3-11-8-6-5-7-9(12-4-2)10(8)13(14)15/h5-7,11-12H,3-4H2,1-2H3
• InChI Key： HWLIJCPKRLCVPW-UHFFFAOYSA-N
• SMILES： C1(NCC)=CC=CC(NCC)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 209.116
• Monoisotopic Mass: 209.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2